Cas no 89112-37-8 (Phenol, 2-[2-amino-6-(3-methoxyphenyl)-4-pyrimidinyl]-4-methyl-)

• Product Name: Phenol, 2-[2-amino-6-(3-methoxyphenyl)-4-pyrimidinyl]-4-methyl-
• CAS No: 89112-37-8
• MF: C₁₈H₁₇N₃O₂
• MW: 307.346483945847
• CID: 611881
• PubChem ID: 136220768
• Update Time: 2025-04-19

Phenol, 2-[2-amino-6-(3-methoxyphenyl)-4-pyrimidinyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[2-amino-6-(3-methoxyphenyl)-4-pyrimidinyl]-4-methyl-
• 6-[2-amino-4-(3-methoxyphenyl)-1H-pyrimidin-6-ylidene]-4-methylcyclohexa-2,4-dien-1-one
• 89112-37-8
• DTXSID30751831
• 6-[2-Amino-6-(3-methoxyphenyl)pyrimidin-4(3H)-ylidene]-4-methylcyclohexa-2,4-dien-1-one

• Inchi： 1S/C18H17N3O2/c1-11-6-7-17(22)14(8-11)16-10-15(20-18(19)21-16)12-4-3-5-13(9-12)23-2/h3-10,22H,1-2H3,(H2,19,20,21)
• InChI Key： JPGONQNROUKPIP-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1C1C=C(C2C=CC=C(C=2)OC)N=C(N)N=1

Computed Properties

• Exact Mass: 307.132076794g/mol
• Monoisotopic Mass: 307.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.3Ų